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Compound of Interest

Compound Name: Allo-aca

Cat. No.: B12418216

For researchers, scientists, and drug development professionals, the safe and effective
handling of specialized peptides like Allo-aca is paramount. This guide provides immediate,
essential safety protocols, operational procedures, and disposal plans to ensure laboratory
safety and experimental integrity. Allo-aca is a potent and specific leptin receptor antagonist
peptide employed in various in vitro and in vivo models to block leptin signaling.[1][2][3][4]

Physicochemical Properties

A clear understanding of the substance's properties is the first step in safe handling.

Property Value
Molecular Formula C48H75N13015
Molecular Weight 1074.19 g/mol
Appearance Solid[2]

Purity 99.82%[1]

Hazard Identification and Personal Protective
Equipment (PPE)

Allo-aca is a substance that requires careful handling due to its potential health effects. It may
be harmful if inhaled, ingested, or absorbed through the skin, and can cause irritation to the
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respiratory tract, skin, and eyes.[5] Therefore, strict adherence to PPE protocols is mandatory.
Recommended Personal Protective Equipment:

o Eye Protection: Chemical splash goggles should be worn at all times.[5]

o Hand Protection: Chemical-resistant gloves are required.[5]

o Respiratory Protection: A dust respirator or an approved/certified respirator is necessary to
avoid inhalation.[5]

o Body Protection: A full laboratory suit, supplemented with boots, should be worn to prevent
skin contact.[5]

Experimental Protocols: Safe Handling and Storage

Adherence to the following step-by-step procedures is critical for maintaining a safe laboratory
environment and ensuring the stability of Allo-aca.

Storage:

Upon receipt, store Allo-aca in a tightly sealed container.[5]

For long-term storage (up to 6 months), maintain at -80°C.[1]

For short-term storage (up to 1 month), a temperature of -20°C is suitable.[1]

Avoid temperatures above 5°C (41°F).[5]
Handling and Preparation of Solutions:

» Engineering Controls: All handling of Allo-aca should be conducted in a well-ventilated area,
preferably within a chemical fume hood or using other local exhaust ventilation to minimize
exposure to dust or aerosols.[5]

e Avoid Ignition Sources: Keep the substance away from heat and any potential sources of
ignition.[5]
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» Solution Preparation:

o If preparing an agueous stock solution, it is recommended to dilute it to the working
concentration, then sterilize by filtering through a 0.22 pym filter before use.[1]

» Hygiene: Always wash hands thoroughly after handling Allo-aca, and before eating,
smoking, or using the lavatory.[5]

Emergency Procedures and Disposal Plan

In the event of an emergency, follow these procedures.

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult or ceases, provide artificial
respiration.[5]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person.[5]

» Skin Contact: Immediately wash the affected area with soap and plenty of water.[5]

o Eye Contact: Remove contact lenses if present. Flush eyes with water as a precaution.[5]

Spill and Leak Cleanup:

» Small Spills: Use appropriate tools to carefully collect the spilled material and place itin a
suitable container for waste disposal.[5]

» Large Spills: Use a shovel to transfer the spilled material into a convenient waste disposal
container.[5] A self-contained breathing apparatus should be worn to avoid inhalation of the
product during cleanup.[5]

Disposal:

» Dispose of Allo-aca and any contaminated materials in a designated hazardous waste
container. Follow all local, state, and federal regulations for chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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